Cas no 5423-21-2 (Methanone,bis(3-bromo-4-hydroxyphenyl)-)

• Product Name: Methanone,bis(3-bromo-4-hydroxyphenyl)-
• CAS No: 5423-21-2
• MF: C₁₃H₈Br₂O₃
• MW: 372.008822441101
• CID: 376090
• PubChem ID: 220950
• Update Time: 2025-04-19

Methanone,bis(3-bromo-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,bis(3-bromo-4-hydroxyphenyl)-
• bis(3-bromo-4-hydroxyphenyl)methanone
• bis(3-bromo-4-hydroxy-phenyl)methanone
• AC1Q26OG
• AG-J-45465
• AR-1I0241
• CTK5A0100
• NSC4517
• 5423-21-2
• NSC-4517
• DTXSID00277851

• Inchi： 1S/C13H8Br2O3/c14-9-5-7(1-3-11(9)16)13(18)8-2-4-12(17)10(15)6-8/h1-6,16-17H
• InChI Key： AASBDOJNAWKWHT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)Br)O)=O)O

Computed Properties

• Exact Mass: 369.88394
• Monoisotopic Mass: 369.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 483.2°Cat760mmHg
• Flash Point: 246°C
• Refractive Index: 1.689
• PSA: 57.53
• LogP: 3.85380